Cas no 90526-00-4 (Benzamide, 2,3-dichloro-N,N-dimethyl-)

• Product Name: Benzamide, 2,3-dichloro-N,N-dimethyl-
• CAS No: 90526-00-4
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 4302427
• PubChem ID: 60637100
• Update Time: 2025-07-19

Benzamide, 2,3-dichloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dichloro-N,N-dimethyl-
• 2,3-Dichloro-N,N-dimethylbenzamide
• BS-33099
• 90526-00-4
• AKOS008933061

• Inchi： 1S/C9H9Cl2NO/c1-12(2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3
• InChI Key： HYECZRZFYDUHAY-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 217.0061193Da
• Monoisotopic Mass: 217.0061193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on Benzamide, 2,3-dichloro-N,N-dimethyl-

Benzamide, 2,3-dichloro-N,N-dimethyl- (CAS No. 90526-00-4): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Benzamide, 2,3-dichloro-N,N-dimethyl- (CAS No. 90526-00-4) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzamide class, characterized by a benzene ring linked to a carbonyl group via an amide bond. The presence of two chlorine atoms at the 2 and 3 positions, along with N,N-dimethylation on the amide nitrogen, imparts distinct chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

The chemical structure of Benzamide, 2,3-dichloro-N,N-dimethyl- (CAS No. 90526-00-4) can be described as follows: a benzene ring substituted with chlorine atoms at the 2 and 3 positions, and an N,N-dimethyl-substituted amide group attached to the nitrogen atom of the carbonyl group. This configuration results in a molecule with enhanced lipophilicity and potential for interactions with biological targets. The electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the dimethyl groups contribute to its overall reactivity and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological properties of substituted benzamides due to their role as intermediates in various therapeutic agents. The dichloro-substituted benzamide derivatives have been particularly studied for their potential antimicrobial, anti-inflammatory, and anticancer activities. For instance, studies have shown that such compounds can modulate enzyme activity by inhibiting specific proteases or kinases involved in cellular signaling pathways.

One of the most compelling aspects of Benzamide, 2,3-dichloro-N,N-dimethyl (CAS No. 90526-00-4) is its versatility as a scaffold for drug design. Researchers have leveraged its structural features to develop novel compounds with improved pharmacokinetic profiles and target specificity. The chlorine atoms at the 2 and 3 positions serve as handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological applications. Additionally, the N,N-dimethyl group enhances solubility and bioavailability, making it an attractive candidate for formulation development.

Recent advancements in computational chemistry have further facilitated the study of Benzamide, 2,3-dichloro-N,N-dimethyl (CAS No. 90526-00-4). Molecular docking simulations have been used to predict binding interactions between this compound and various biological targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By binding to these kinases, Benzamide, 2,3-dichloro-N,N-dimethyl may interfere with cancer cell proliferation and induce apoptosis.

The synthesis of Benzamide, 2,3-dichloro-N,N-dimethyl (CAS No. 90526-00-4) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the chlorination of a substituted benzene derivative followed by amidation with dimethylamine or a related reagent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups or modify existing ones.

In conclusion, Benzamide, 2,3-dichloro-N,N-dimethyl (CAS No. 90526-00-4) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.